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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210

Essential Safety and Handling Guide for 2-Methyl-4-
nonanol

This guide provides critical safety, handling, and disposal information for 2-Methyl-4-nonanol
(CAS No. 26533-31-3), designed for researchers, scientists, and drug development
professionals. As detailed toxicological data for this specific compound are not extensively
published, the following protocols are based on safety information for structurally similar
flammable aliphatic alcohols, such as 2-Methyl-4-heptanol and 2-Methyl-4-octanol.[1][2] A
thorough risk assessment should always be performed before beginning work with this
chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Methyl-4-nonanol is presumed to be a flammable liquid and may cause skin, eye, and
respiratory irritation.[1][2] Harmful effects are possible if it is swallowed, inhaled, or absorbed
through the skin.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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Task

Low Volume /

Eye/Face
Protection

Safety glasses

Hand Protection

Body Protection

Respiratory
Protection

Not generally

. . Chemical- } .
Short with side . Flame- required if
] . resistant T
Duration(e.g., shields or retardant or handled within
. . gloves (e.g., .
preparing chemical Nitril 100% cotton a certified
. . itrile, .
solutions in a splash lab coat. chemical fume
Neoprene).
fume hood) goggles. hood.
Chemical- A NIOSH-
) resistant gloves Chemically approved
High Volume / ) ) )
] (e.g., Butyl resistant and respirator with an
Long Chemical splash ] )
i rubber, Viton®). flame-retardant organic vapor
Duration(e.g., goggles and a )
] ] Consult lab coat or apron  cartridge may be
synthesis, face shield. ) )
o manufacturer over a primary necessary if
purification) o T
compatibility lab coat. ventilation is
charts. inadequate.[2]

| Spill Cleanup | Chemical splash goggles and a face shield. | Heavy-duty, chemical-resistant

gloves and disposable coveralls.[2] | A NIOSH-approved respirator with an organic vapor

cartridge is required.[2] |

Chemical and Physical Properties

The table below summarizes key quantitative data for 2-Methyl-4-nonanol and related

compounds. Occupational exposure limits (OELSs) have not been established for 2-Methyl-4-

nonanol; therefore, values for a similar compound, 4-Methyl-2-pentanol, are provided for

context.
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Property Value Source
Molecular Formula C10H220 [3]
Molecular Weight 158.28 g/mol [3]

Colorless to pale yellow liquid
Appearance ] [1]
(inferred).[1]

N _ ~202-204°C (for 2-Methyl-4-
Boiling Point [1]
octanol).[1]

) 64°C (for 2-Methyl-4-heptanol).
Flash Point 2] [2]

TWA: 25 ppm (104
Occupational Exposure Limit mg/m3)STEL: 40 ppm (167
(OEL) mg/m3)(Values for 4-Methyl-2-

pentanol)

[4]

TWA (Time-Weighted Average): 8-hour average exposure limit.[4] STEL (Short-Term Exposure

Limit): 15-minute average exposure limit.[4]

Operational and Disposal Plans

Strict adherence to the following procedural steps is essential for the safe handling and

disposal of 2-Methyl-4-nonanol.

Experimental Protocol: Safe Handling

Engineering Controls: All work involving 2-Methyl-4-nonanol must be performed in a
certified chemical fume hood to minimize inhalation exposure.[2] Ensure that an eyewash
station and safety shower are readily accessible.[2]

Ignition Source Control: This compound is a flammable liquid.[1] Keep it away from heat,
sparks, open flames, and hot surfaces.[2][5] Use only non-sparking tools and take
precautionary measures against static discharge by grounding all containers and equipment.

[6][7]

Chemical Handling:
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o Don all appropriate PPE as specified in the table above.
o Avoid contact with eyes, skin, and clothing.[2]
o When transferring, pour slowly to minimize splashing and vapor generation.

o Keep the container tightly closed when not in use.[6][7]

o First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention.[2]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water and
shower. If skin irritation persists, call a physician.[2][5]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Get medical attention.[2][6]

o Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[2][5]

Disposal Plan: Hazardous Waste Management

o Waste Identification: All materials contaminated with 2-Methyl-4-nonanol, including empty
containers, disposable labware, and spill cleanup debris, must be treated as hazardous
waste.

e Waste Segregation and Collection:

o Collect liquid waste in a dedicated, properly labeled, and sealed container made of
compatible material.

o The container label should clearly state "Hazardous Waste" and identify the contents.

o Do not mix this waste with incompatible materials, such as strong oxidizing agents or
acids.[5]
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» Storage and Disposal:

o Store waste containers in a designated, cool, and well-ventilated secondary containment
area, away from ignition sources.[2][5]

o Dispose of the contents and container through an approved waste disposal plant, following
all federal, state, and local regulations.[2][5][6][7]

Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of 2-Methyl-4-
nonanol from pre-operational planning to final waste disposal.
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1. Preparation Phase

Conduct Risk Assessment
(Review SDS for similar compounds)

;

Verify Fume Hood Certification
& Accessibility of Safety Shower/Eyewash

;

Select & Inspect PPE
(Gloves, Goggles, Lab Coat, etc.)

g Phase

2. Handli;

Don Appropriate PPE

Handle Chemical in Fume Hood
(Ground equipment, no ignition sources)

Perform Experiment

Keep Container Tightly Closed

3.vPost-HandIing & Disposal Phase

Segregate Hazardous Waste
(Liquids, Solids, PPE)

;

Label Waste Container Correctly

;

Store Waste in Designated Area

Decontaminate Work Area
& Doff PPE

N -

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Methyl-4-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1620210?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4-Octanol,%202-methyl-
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-5-6-7-10(11)8-9(2)3/h9-11H%2C4-8H2%2C1-3H3
https://www.industrialchemicals.gov.au/sites/default/files/2-Pentanol%2C%204-methyl-_Human%20health%20tier%20II%20assessment.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09856&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1888103&productDescription=%28R%29-%28-%29-4-METHL-2-PENTNO+99+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18304AP&productDescription=2-METHYL-2-BUTANOL%2C+98%25+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1620210#personal-protective-equipment-for-handling-2-methyl-4-nonanol
https://www.benchchem.com/product/b1620210#personal-protective-equipment-for-handling-2-methyl-4-nonanol
https://www.benchchem.com/product/b1620210#personal-protective-equipment-for-handling-2-methyl-4-nonanol
https://www.benchchem.com/product/b1620210#personal-protective-equipment-for-handling-2-methyl-4-nonanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1620210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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